Cas no 122221-01-6 (3-(Chloromethyl)-5-ethyl-1,2-oxazole)

• Product Name: 3-(Chloromethyl)-5-ethyl-1,2-oxazole
• CAS No: 122221-01-6
• MF: C₆H₈ClNO
• MW: 145.586820602417
• MDL: MFCD09746151
• CID: 2617915
• PubChem ID: 14267298
• Update Time: 2025-10-28

3-(Chloromethyl)-5-ethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-ethyl-1,2-oxazole
• 3-(CHLOROMETHYL)-5-ETHYLISOXAZOLE
• VASRUENZDOTUKJ-UHFFFAOYSA-N
• 3-(Chloromethyl)-5-ethyl-1,2-oxazole

• MDL： MFCD09746151
• Inchi： 1S/C6H8ClNO/c1-2-6-3-5(4-7)8-9-6/h3H,2,4H2,1H3
• InChI Key： VASRUENZDOTUKJ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(CC)ON=1

Computed Properties

• Exact Mass: 145.0294416g/mol
• Monoisotopic Mass: 145.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(Chloromethyl)-5-ethyl-1,2-oxazole

Introduction to 3-(Chloromethyl)-5-ethyl-1,2-oxazole (CAS No: 122221-01-6)

3-(Chloromethyl)-5-ethyl-1,2-oxazole, identified by its Chemical Abstracts Service (CAS) number 122221-01-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The compound's molecular structure consists of an oxazole ring substituted with a chloromethyl group at the 3-position and an ethyl group at the 5-position, which endows it with distinct chemical properties and reactivity patterns.

The oxazole core is a six-membered aromatic ring containing two adjacent oxygen atoms, making it a versatile scaffold for medicinal chemistry. The presence of the chloromethyl functional group enhances the electrophilicity of the molecule, allowing for further derivatization and modification. This characteristic is particularly valuable in the synthesis of biologically active compounds, where functional group transformations are often employed to optimize pharmacokinetic and pharmacodynamic profiles. The ethyl substituent at the 5-position introduces steric and electronic effects that can influence the compound's overall behavior in biological systems.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-containing compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif is particularly effective in disrupting bacterial cell wall synthesis and inhibiting viral replication. Furthermore, the chloromethyl group serves as a reactive handle for further chemical modifications, enabling the synthesis of more complex derivatives with enhanced target specificity.

One of the most compelling aspects of 3-(Chloromethyl)-5-ethyl-1,2-oxazole is its potential as a building block for novel therapeutic agents. Researchers have leveraged its reactivity to develop new analogs with improved efficacy and reduced toxicity. For instance, recent studies have explored its utility in generating protease inhibitors, which are critical for treating conditions such as HIV/AIDS and cancer. The ability to introduce diverse functional groups while maintaining the core oxazole scaffold allows for rapid screening and optimization of drug candidates.

The synthesis of 3-(Chloromethyl)-5-ethyl-1,2-oxazole typically involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the oxazole ring efficiently. Additionally, computational chemistry has played a pivotal role in predicting reaction outcomes and optimizing synthetic routes. These advancements have not only streamlined the production process but also enabled the exploration of novel derivatives that might not have been accessible through traditional methods.

The compound's biological activity has been extensively studied in vitro and in vivo. Preliminary findings suggest that it interacts with specific enzymes and receptors, modulating pathways relevant to diseases such as neurodegeneration and autoimmune disorders. The ethyl substituent appears to modulate binding affinity by introducing steric hindrance that enhances selectivity for target proteins. This fine-tuning of molecular interactions is crucial for developing drugs with minimal side effects.

From a medicinal chemistry perspective, 3-(Chloromethyl)-5-ethyl-1,2-oxazole exemplifies how structural diversity can be harnessed to discover new therapeutic agents. Its unique combination of reactivity and biological potential makes it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery pipelines across academic institutions and pharmaceutical companies.

The future directions for research on 3-(Chloromethyl)-5-ethyl-1,2-oxazole include exploring its role in developing next-generation therapeutics. Innovations in synthetic chemistry may enable the creation of more complex derivatives with tailored properties. Additionally, advances in biopharmaceutical technology could facilitate more comprehensive biological evaluations, providing deeper insights into its mechanism of action and therapeutic potential.

In conclusion,3-(Chloromethyl)-5-ethyl-1,2-oxazole (CAS No: 122221-01-6) is a multifaceted compound with significant implications for pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel drugs targeting various diseases. As scientific understanding continues to evolve，this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.